Cas no 2169409-20-3 (2-((Tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid)

• Product Name: 2-((Tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid
• CAS No: 2169409-20-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5836596
• PubChem ID: 165739615
• Update Time: 2025-05-24

2-((Tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6735110
• AT36672
• 2-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylic acid
• 2-((TERT-BUTOXYCARBONYL)AMINO)BICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID
• 2169409-20-3
• 2-((Tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-9-6-8-4-5-13(9,7-8)10(15)16/h8-9H,4-7H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： FBCDQXWGMGZAAZ-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CC1NC(=O)OC(C)(C)C)C2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-((Tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid

Introduction to 2-((Tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 2169409-20-3)

2-((Tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid, identified by its CAS number 2169409-20-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic amino acid derivative features a unique structural framework, combining a bicyclo[2.2.1]heptane core with a tert-butoxycarbonyl (Boc) protected amino group, making it a versatile intermediate in the synthesis of complex biomolecules.

The compound's structure imparts remarkable stability and reactivity, which are highly valuable in drug development processes. The presence of the Boc group not only serves as a protective moiety for the amino function but also enhances the compound's solubility and handling properties, facilitating its use in various synthetic protocols. This makes it particularly useful in multi-step organic synthesis, where controlled reaction conditions and high yields are critical.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique structural properties of bicyclic compounds. The bicyclo[2.2.1]heptane scaffold is known for its ability to mimic natural product structures, which often exhibit potent biological activity. By incorporating this motif into drug candidates, researchers aim to enhance binding affinity and metabolic stability, key factors in optimizing drug efficacy and pharmacokinetics.

The Boc-amino acid derivative described here represents an important building block for the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The Boc group provides a convenient handle for selective deprotection, allowing for precise control over the synthetic pathway.

Recent advancements in computational chemistry have further highlighted the potential of bicyclo[2.2.1]heptane derivatives as pharmacophores. Molecular modeling studies suggest that this scaffold can effectively interact with biological targets, including enzymes and receptors, by adopting specific three-dimensional orientations. This has spurred interest in exploring its applications in designing small-molecule inhibitors for therapeutic purposes.

The compound's utility extends beyond academic research; it has practical implications in industrial-scale drug manufacturing. The ability to efficiently synthesize and modify 2-((Tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid using established synthetic methodologies makes it a valuable asset for pharmaceutical companies seeking to develop next-generation therapeutics. Its robust chemical properties ensure compatibility with a wide range of reaction conditions, enabling seamless integration into complex synthetic routes.

Moreover, the growing emphasis on green chemistry principles has prompted researchers to explore sustainable synthetic strategies for producing such compounds. Innovations in catalytic methods and solvent systems have made it possible to generate CAS No. 2169409-20-3 with minimal environmental impact, aligning with global efforts to promote sustainable pharmaceutical practices.

In conclusion, 2-((Tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylic acid stands out as a promising compound in medicinal chemistry due to its unique structural features and functional versatility. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in advancing drug discovery efforts. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is expected to grow further.